Cas no 2227646-64-0 ((2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine)
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine
- 2227646-64-0
- EN300-1808666
-
- Inchi: 1S/C9H17N3/c1-7(10)4-5-9-6-11-12(3)8(9)2/h6-7H,4-5,10H2,1-3H3/t7-/m0/s1
- InChI Key: DIDMRPHDXPULET-ZETCQYMHSA-N
- SMILES: N1(C)C(C)=C(C=N1)CC[C@H](C)N
Computed Properties
- Exact Mass: 167.142247555g/mol
- Monoisotopic Mass: 167.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 43.8Ų
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1808666-0.05g |
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine |
2227646-64-0 | 0.05g |
$1008.0 | 2023-09-19 | ||
| Enamine | EN300-1808666-0.1g |
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine |
2227646-64-0 | 0.1g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1808666-0.25g |
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine |
2227646-64-0 | 0.25g |
$1104.0 | 2023-09-19 | ||
| Enamine | EN300-1808666-0.5g |
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine |
2227646-64-0 | 0.5g |
$1152.0 | 2023-09-19 | ||
| Enamine | EN300-1808666-1.0g |
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine |
2227646-64-0 | 1g |
$2101.0 | 2023-05-23 | ||
| Enamine | EN300-1808666-2.5g |
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine |
2227646-64-0 | 2.5g |
$2351.0 | 2023-09-19 | ||
| Enamine | EN300-1808666-5.0g |
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine |
2227646-64-0 | 5g |
$6092.0 | 2023-05-23 | ||
| Enamine | EN300-1808666-10.0g |
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine |
2227646-64-0 | 10g |
$9032.0 | 2023-05-23 | ||
| Enamine | EN300-1808666-1g |
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine |
2227646-64-0 | 1g |
$1200.0 | 2023-09-19 | ||
| Enamine | EN300-1808666-5g |
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine |
2227646-64-0 | 5g |
$3479.0 | 2023-09-19 |
(2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine
Introduction to (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine (CAS No. 2227646-64-0)
Chemical entities with unique structural and functional properties continue to captivate the interest of researchers in the pharmaceutical and biotechnology sectors. Among these, (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine (CAS No. 2227646-64-0) stands out as a compound of significant interest due to its intricate molecular framework and potential therapeutic applications. This introduction delves into the compound's structural characteristics, synthesis pathways, and its emerging role in biomedical research.
The molecular structure of (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine is characterized by a chiral center at the (2S) position, which imparts stereoselectivity to its interactions with biological targets. The presence of a 1,5-dimethyl-1H-pyrazol-4-yl moiety adds another layer of complexity, contributing to the compound's unique pharmacophoric properties. This structural motif has been extensively studied for its ability to modulate enzyme activity and receptor binding, making it a promising candidate for drug discovery.
Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound. The synthesis typically involves multi-step reactions, including chiral resolution and functional group transformations. These methodologies not only ensure high purity but also allow for modifications that can enhance pharmacological activity. For instance, optimizing the 1,5-dimethyl-1H-pyrazol-4-yl substituent has been shown to improve binding affinity to specific biological targets.
In the realm of biomedical research, (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine has garnered attention for its potential role in addressing various therapeutic challenges. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory and metabolic disorders. The chiral center at the (2S) position plays a crucial role in determining its biological activity, highlighting the importance of stereochemistry in drug design.
One of the most compelling aspects of this compound is its versatility in drug development. Researchers have explored its potential as a lead molecule for small-molecule drugs targeting neurological disorders. The 1,5-dimethyl-1H-pyrazol-4-yl group has been identified as a key pharmacophore that interacts with specific neurotransmitter receptors, suggesting applications in treating conditions such as depression and anxiety.
The compound's ability to cross the blood-brain barrier has also been investigated, which is critical for developing effective treatments for central nervous system (CNS) disorders. Preclinical studies have demonstrated promising results in animal models, indicating that (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine may have therapeutic benefits without significant side effects. These findings have spurred further research into optimizing its pharmacokinetic properties.
Another area of interest is the compound's potential as an intermediate in the synthesis of more complex drug candidates. Its structural features make it a valuable building block for designing molecules with enhanced specificity and efficacy. Collaborative efforts between synthetic chemists and biologists are underway to explore novel derivatives that could revolutionize treatment strategies for a wide range of diseases.
The growing body of research on (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine underscores its significance in modern drug discovery. As our understanding of biological pathways continues to expand, compounds like this one offer hope for developing innovative therapies that address unmet medical needs. The integration of computational modeling and high-throughput screening techniques is accelerating the process of identifying promising candidates for further development.
In conclusion, (2S)-4-(1,5-dimethyl-1H-pyrazol-4-yb-butan--2--amine (CAS No. 2227646--64--0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties and promising biological activities make it a cornerstone in ongoing research efforts aimed at improving human health outcomes. As science advances, we can anticipate even more exciting applications for this remarkable compound.
2227646-64-0 ((2S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)butan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)